Cas no 1537363-52-2 (6-fluoro-1-methyl-1H-indazole-7-carboxylic acid)

• Product Name: 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid
• CAS No: 1537363-52-2
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 4604631
• PubChem ID: 83387267
• Update Time: 2025-05-23

6-fluoro-1-methyl-1H-indazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid

• Inchi： 1S/C9H7FN2O2/c1-12-8-5(4-11-12)2-3-6(10)7(8)9(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： ILOIDZAGOYWRCM-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(F)=C2C(O)=O)C=N1

Additional information on 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid

Introduction to 6-Fluoro-1-Methyl-1H-Indazole-7-Carboxylic Acid (CAS No. 1537363-52-2)

6-Fluoro-1-methyl-1H-indazole-7-carboxylic acid (CAS No. 1537363-52-2) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a fluoro substituent and a methyl group in the molecular structure of 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid imparts unique pharmacological characteristics, making it a valuable candidate for drug development.

The chemical structure of 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid consists of an indazole core with a fluorine atom at the 6-position and a methyl group at the 1-position. The carboxylic acid moiety at the 7-position further enhances its reactivity and solubility, which are crucial for its biological activity. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution, cyclization, and functional group modification. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid, making it more accessible for research and development purposes.

In terms of its biological activity, 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid has been extensively studied for its potential as an inhibitor of various enzymes and receptors. One notable application is its use as an inhibitor of Janus kinase (JAK) enzymes, which are involved in the signaling pathways associated with inflammation and immune responses. Inhibiting JAK enzymes can help modulate these pathways, making 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid a promising candidate for the treatment of autoimmune diseases such as rheumatoid arthritis and psoriasis.

Beyond its role as a JAK inhibitor, 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid has also shown potential in cancer research. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing cell proliferation. The mechanism of action involves targeting multiple signaling pathways, including those involving mitogen-activated protein kinases (MAPKs) and phosphatidylinositol 3-kinase (PI3K). These findings suggest that 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is stable under physiological conditions, which are essential attributes for a drug candidate. Additionally, toxicology studies have indicated that 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid has a favorable safety profile with minimal side effects at therapeutic doses.

Clinical trials are currently underway to evaluate the efficacy and safety of 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid in various disease settings. Early results from phase I trials have been promising, with the compound demonstrating significant therapeutic benefits in patients with autoimmune disorders and certain types of cancer. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid (CAS No. 1537363-52-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as autoimmune diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.